2-hydroxy-6-methyl-N-{[2-(4-methyl-1-piperazinyl)-3-pyridinyl]methyl}nicotinamide

• IUPAC Name: 6-methyl-N-[[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl]-2-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C18H23N5O2/c1-13-5-6-15(18(25)21-13)17(24)20-12-14-4-3-7-19-16(14)23-10-8-22(2)9-11-23/h3-7H,8-12H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key: YPAXYQTWCGGKPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C(=O)N1)C(=O)NCC2=C(N=CC=C2)N3CCN(CC3)C
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol

Description

This compound belongs to a class of organic compounds known for their varied applications in medicinal chemistry and pharmacology, excluding drug use and dosage information. Its structure suggests potential interactions with biological systems, given the presence of a piperazine ring and a nicotinamide moiety, which are common in molecules with significant biological activity.

Synthesis Analysis

Although specific synthesis details for "2-hydroxy-6-methyl-N-{[2-(4-methyl-1-piperazinyl)-3-pyridinyl]methyl}nicotinamide" are not directly available, related synthesis pathways include the use of nicotinamide and its derivatives as starting materials or intermediates in complex synthetic routes. For instance, the synthesis of nicotinamide derivatives often involves reactions with halides, alcohols, and other functional groups to introduce the desired substituents on the nicotinamide ring (Kabat, Pankiewicz, & Watanabe, 1987).

Molecular Structure Analysis

Molecular structure analysis of nicotinamide derivatives reveals the importance of the pyridine ring and its substitutions for biological activity. The piperazine and pyridinyl groups attached to the nicotinamide core in the target compound suggest potential for complex interactions with biological targets, modulating properties such as solubility, bioavailability, and receptor affinity.

Chemical Reactions and Properties

Nicotinamide derivatives engage in various chemical reactions, including redox reactions, coupling reactions, and interactions with metal ions, influencing their chemical properties and biological activities. For example, the interaction of nicotinamide with metal complexes can significantly alter the electronic and structural properties of the molecule, affecting its biological functions (Papanikolaou et al., 2006).